Cas no 701214-21-3 (n-Methyl-1h-pyrazole-3-carboxamide)

• Product Name: n-Methyl-1h-pyrazole-3-carboxamide
• CAS No: 701214-21-3
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD19597056
• CID: 2857450
• PubChem ID: 19704574
• Update Time: 2024-10-28

n-Methyl-1h-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• n-methyl-1h-pyrazole-3-carboxamide
• BDB21421
• N-methyl-1H-pyrazole-5-carboxamide
• STL406477
• n -methyl-2 h -pyrazole-3-carboxamide
• E74830
• CS-0199212
• N~3~-METHYL-1H-PYRAZOLE-3-CARBOXAMIDE
• BS-46466
• 701214-21-3
• N-methyl-2H-pyrazole-3-carboxamide
• SCHEMBL169064
• EN300-84099
• AKOS009823171
• AKOS025251236
• MFCD19597056
• n-Methyl-1h-pyrazole-3-carboxamide

• MDL： MFCD19597056
• Inchi： 1S/C5H7N3O/c1-6-5(9)4-2-3-7-8-4/h2-3H,1H3,(H,6,9)(H,7,8)
• InChI Key： DMIFIPICRBGFTI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1)NC

Computed Properties

• Exact Mass: 125.059
• Monoisotopic Mass: 125.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 454.3±18.0 °C at 760 mmHg
• Flash Point: 228.6±21.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

n-Methyl-1h-pyrazole-3-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides